Dimethyl phosphate anion
Cat. No. B8787820
Key on ui cas rn:
7351-83-9
M. Wt: 125.04 g/mol
InChI Key: KKUKTXOBAWVSHC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COP(=O)([O-])OC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=S(=O)(O)C(F)(F)F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
c1ccc([I+]c2ccccc2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=S(=O)([O-])C(F)(F)F
Name
c1ccc([I+]c2ccccc2)cc1
Identifiers
|
REACTION_SMILES
|
[CH2:29]([Cl:30])[Cl:31].[CH3:1][O:2][P:3]([O-:4])([O:5][CH3:6])=[O:7].[OH:21][S:22](=[O:23])(=[O:24])[C:25]([F:26])([F:27])[F:28].[c:8]1([I+:14][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[O:21]=[S:22](=[O:23])([O-:24])[C:25]([F:26])([F:27])[F:28].[c:8]1([I+:14][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
ClCCl
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
COP(=O)([O-])OC
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COP(=O)([O-])OC
|
|
Name
|
O=S(=O)(O)C(F)(F)F
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)C(F)(F)F
|
|
Name
|
c1ccc([I+]c2ccccc2)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc([I+]c2ccccc2)cc1
|
Outcomes
Product
|
Name
|
O=S(=O)([O-])C(F)(F)F
|
|
Type
|
product
|
|
Smiles
|
O=S(=O)([O-])C(F)(F)F
|
|
Name
|
c1ccc([I+]c2ccccc2)cc1
|
|
Type
|
product
|
|
Smiles
|
c1ccc([I+]c2ccccc2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COP(=O)([O-])OC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=S(=O)(O)C(F)(F)F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
c1ccc([I+]c2ccccc2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=S(=O)([O-])C(F)(F)F
Name
c1ccc([I+]c2ccccc2)cc1
Identifiers
|
REACTION_SMILES
|
[CH2:29]([Cl:30])[Cl:31].[CH3:1][O:2][P:3]([O-:4])([O:5][CH3:6])=[O:7].[OH:21][S:22](=[O:23])(=[O:24])[C:25]([F:26])([F:27])[F:28].[c:8]1([I+:14][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[O:21]=[S:22](=[O:23])([O-:24])[C:25]([F:26])([F:27])[F:28].[c:8]1([I+:14][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
ClCCl
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
COP(=O)([O-])OC
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COP(=O)([O-])OC
|
|
Name
|
O=S(=O)(O)C(F)(F)F
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)C(F)(F)F
|
|
Name
|
c1ccc([I+]c2ccccc2)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc([I+]c2ccccc2)cc1
|
Outcomes
Product
|
Name
|
O=S(=O)([O-])C(F)(F)F
|
|
Type
|
product
|
|
Smiles
|
O=S(=O)([O-])C(F)(F)F
|
|
Name
|
c1ccc([I+]c2ccccc2)cc1
|
|
Type
|
product
|
|
Smiles
|
c1ccc([I+]c2ccccc2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
